Cas no 42567-60-2 (Benzene,1,2,4-trimethyl-3-(1-methylethyl)-)

• Product Name: Benzene,1,2,4-trimethyl-3-(1-methylethyl)-
• CAS No: 42567-60-2
• MF: C₁₂H₁₈
• MW: 162.271323680878
• CID: 325191
• Update Time: 2024-01-28

Benzene,1,2,4-trimethyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,4-trimethyl-3-(1-methylethyl)-
• Benzene, 1,2,4-trimethyl-3-(1-methylethyl)- (9CI)
• Benzene, 1,2,4-trimethyl-3-(1-methylethyl)-

• Inchi： 1S/C12H18/c1-8(2)12-10(4)7-6-9(3)11(12)5/h6-8H,1-5H3
• InChI Key： CKLMZXZZNILPFR-UHFFFAOYSA-N
• SMILES： C1(C)=CC=C(C)C(C(C)C)=C1C

Computed Properties

• Exact Mass: 162.141
• Monoisotopic Mass: 162.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7

Experimental Properties

• Density: 0.861
• Boiling Point: 223.9°Cat760mmHg
• Flash Point: 82.8°C
• Refractive Index: 1.494